
An In-depth Technical Guide to Benzyl
Heptanoate (CAS 5454-21-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl heptanoate

Cat. No.: B1617670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Benzyl heptanoate (CAS No.

5454-21-7), an organic ester recognized for its distinct aromatic properties. The document

details its chemical and physical characteristics, spectroscopic data, a common synthesis

route, and its primary applications, particularly within the flavor and fragrance industries. Safety

information and generalized experimental protocols for its synthesis and analysis are also

included to support laboratory and research applications. All quantitative data has been

systematically organized into tables for clarity and comparative analysis.

Chemical Identification and Properties
Benzyl heptanoate, also known as benzyl enanthate, is the ester formed from benzyl alcohol

and heptanoic acid.[1] It is a colorless liquid at room temperature and is primarily used as a

fragrance and flavor agent due to its mild, fruity aroma reminiscent of apricot and sage.[2]

Chemical Identifiers
A comprehensive list of identifiers for Benzyl heptanoate is provided in Table 1, facilitating its

unambiguous identification across various databases and regulatory frameworks.
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Identifier Value Source

CAS Number 5454-21-7 [3][4][5][6][7]

Molecular Formula C₁₄H₂₀O₂ [3][4][5][6][7][8]

IUPAC Name benzyl heptanoate [3]

Synonyms

Heptanoic acid, phenylmethyl

ester; Benzyl n-heptanoate;

Phenylmethyl heptanoate

[2][3][5][8]

EC Number 226-705-5 [3][4][8]

PubChem CID 79554 [3][7]

InChIKey
UEDDAJQIHUEZCJ-

UHFFFAOYSA-N
[3][4][5][7]

Canonical SMILES
CCCCCCC(=O)OCC1=CC=C

C=C1
[3][7][8][9]

Physicochemical Properties
The key physical and chemical properties of Benzyl heptanoate are summarized in Table 2.

These properties are essential for handling, storage, and application development.
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Property Value Unit Source

Molecular Weight 220.31 g/mol [3][4][9]

Appearance
Colorless clear liquid

(est.)
- [2]

Density 0.98 g/cm³ [4][6][8][10]

Boiling Point 295.3 °C at 760 mmHg [6][8][10]

257.0 °C at 760 mmHg [2][4]

Flash Point 107.1 °C [4][6][8][10]

106.67 °C (TCC) [2]

Vapor Pressure 0.00154 mmHg at 25°C [6][8]

Refractive Index 1.493 at 20°C [6][10]

1.4925 at 25°C [2]

Water Solubility 4.582 (est.) mg/L at 25°C [2]

LogP (o/w) 4.1 - [3][8][9]

3.7002 - [8][10]

Hydrogen Bond

Acceptor Count
2 - [8]

Hydrogen Bond Donor

Count
0 - [8]

Rotatable Bond Count 8 - [8]

Spectroscopic Data
Spectroscopic analysis is critical for confirming the identity and purity of Benzyl heptanoate. A

summary of available spectral data is presented in Table 3.
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Spectroscopy Type Data Highlights Source

Mass Spectrometry (GC-MS)
Major Fragments (m/z): 91

(base peak), 108, 43, 92, 41.
[3]

¹³C NMR
Data available from

SpectraBase.
[3]

Infrared (IR) Spectroscopy
Vapor Phase IR Spectra

available from SpectraBase.
[3]

Kovats Retention Index
Standard non-polar: 1606,

1620; Standard polar: 2158.
[3]

Synthesis and Manufacturing
Benzyl heptanoate is commercially produced, typically through the Fischer esterification of

heptanoic acid (also known as enanthic acid) and benzyl alcohol.[8] This reaction is generally

catalyzed by a strong acid. The process involves heating the reactants, often with a mechanism

to remove the water formed during the reaction to drive the equilibrium towards the product

side. A reported yield for this synthesis route is approximately 93.3%.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethyl-heptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethyl-heptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethyl-heptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethyl-heptanoate
https://www.benchchem.com/product/b1617670?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Diagram for Benzyl Heptanoate Profile

Benzyl Heptanoate
CAS: 5454-21-7

Chemical Properties
- C₁₄H₂₀O₂

- MW: 220.31 g/mol
- Ester

 exhibits

Physical Properties
- Colorless Liquid

- BP: ~295 °C
- Density: 0.98 g/cm³

 exhibits

Sensory Profile
- Fruity, Apricot, Herbal

- Mild Odor

 exhibits

Primary Applications leads to

Fragrance Ingredient
(Fine Perfumery)

Flavoring Agent
(Food & Beverage)

Experimental Workflow: Synthesis of Benzyl Heptanoate

Reactant Charging

Combine:
- Heptanoic Acid
- Benzyl Alcohol

- Acid Catalyst (e.g., H₂SO₄)
- Toluene (for azeotropic removal of H₂O)

Esterification Reaction

Heat mixture under reflux
with Dean-Stark trap.

Monitor reaction progress (TLC/GC).

Work-up & Neutralization

1. Cool reaction mixture.
2. Wash with NaHCO₃ (aq).

3. Wash with brine.
4. Dry organic layer (e.g., MgSO₄).

Purification

Vacuum Distillation

Final Product
(Benzyl Heptanoate)

 

Workflow for Analytical Characterization

Synthesized Product
(Benzyl Heptanoate)

Sample Preparation
(Dilution/Dissolution)

GC-MS

NMR Spectroscopy

IR Spectroscopy

Data Interpretation

Purity Assessment
(GC Peak Area %)

Identity Confirmation
(Mass Spectrum, NMR Shifts, IR Bands)

Verified Compound
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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